Cas no 61717-04-2 (1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-
• CAS No: 61717-04-2
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 468645
• PubChem ID: 71392929
• Update Time: 2025-07-19

1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-
• 3-nitro-1-propylpyrazole-4-carbonitrile
• 3-Nitro-1-propyl-1H-pyrazole-4-carbonitrile
• 61717-04-2
• DTXSID70814717

• Inchi： 1S/C7H8N4O2/c1-2-3-10-5-6(4-8)7(9-10)11(12)13/h5H,2-3H2,1H3
• InChI Key： CPSJESPPLDGVKH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CN(CCC)N=1)=O

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.75

Additional information on 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-

Research Brief on 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- (CAS: 61717-04-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- (CAS: 61717-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a precursor in the synthesis of novel heterocyclic compounds with promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-, emphasizing its efficiency as a building block for pyrazole derivatives. The study reported a high-yield synthesis method under mild conditions, which could facilitate large-scale production for pharmaceutical applications. Additionally, the compound's nitro and cyano functional groups were identified as critical for its reactivity, enabling further modifications to enhance bioactivity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- was utilized to develop a series of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific tyrosine kinases, which are implicated in various cancers. Molecular docking studies revealed that the nitro and cyano groups played a pivotal role in binding to the kinase active site, suggesting its potential as a scaffold for targeted cancer therapies.

Beyond oncology, recent research has also explored the antimicrobial potential of this compound. A 2024 study in the European Journal of Medicinal Chemistry synthesized a library of pyrazole derivatives using 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- as a starting material. Several derivatives showed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its promise as a lead compound for novel antibiotics.

In conclusion, 1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl- (CAS: 61717-04-2) represents a versatile and valuable intermediate in pharmaceutical research. Its unique chemical properties and demonstrated bioactivities make it a promising candidate for the development of new therapeutic agents across multiple disease areas. Future research should focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its derivatives into preclinical and clinical studies.